molecular formula C14H12N2 B8561195 Benzo[c]cinnoline, 3,8-dimethyl- CAS No. 52143-63-2

Benzo[c]cinnoline, 3,8-dimethyl-

Cat. No.: B8561195
CAS No.: 52143-63-2
M. Wt: 208.26 g/mol
InChI Key: AMJPNWGUUCMJJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzo[c]cinnoline, 3,8-dimethyl- is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzo[c]cinnoline, 3,8-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[c]cinnoline, 3,8-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

52143-63-2

Molecular Formula

C14H12N2

Molecular Weight

208.26 g/mol

IUPAC Name

3,8-dimethylbenzo[c]cinnoline

InChI

InChI=1S/C14H12N2/c1-9-3-5-11-12-6-4-10(2)8-14(12)16-15-13(11)7-9/h3-8H,1-2H3

InChI Key

AMJPNWGUUCMJJG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=NN=C3C=C(C=CC3=C2C=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

64 g (0.235 mol) of 4,4'-dimethyl-2,2'-dinitrobiphenyl are dissolved in 700 ml of dry toluene, under argon. 313 g (1.084 mols) of sodium dihydro-bis-(2-methoxyethoxy)-aluminate (70% in toluene) are added slowly dropwise, with stirring; an exothermic reaction takes place. The mixture is stirred for a further 10 minutes at about 80° C. The solution is evaporated to dryness. The oily residue is ground with 500 ml of water and 100 ml of concentrated ammonia. The brown suspension is filtered through a glass filter and the precipitate is washed with water. The precipitate is then extracted with ethanol in a Soxhlet apparatus for 5 days. The resulting alcoholic solution is refluxed with active charcoal and filtered hot and the filtrate is evaporated to dryness. The crude product thus obtained is finally recrystallised from a mixture of toluene/isooctane.
Quantity
64 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
solvent
Reaction Step One
[Compound]
Name
sodium dihydro-bis-(2-methoxyethoxy)-aluminate
Quantity
313 g
Type
reactant
Reaction Step Two

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